Ethyl 1-(2,4-dichlorobenzoyl)-3-piperidinecarboxylate

• Molecular Formula: C15H17Cl2NO3
• Molecular Weight: 330.2 g/mol
• IUPAC Name: ethyl 1-(2,4-dichlorobenzoyl)piperidine-3-carboxylate
• InChI: InChI=1S/C15H17Cl2NO3/c1-2-21-15(20)10-4-3-7-18(9-10)14(19)12-6-5-11(16)8-13(12)17/h5-6,8,10H,2-4,7,9H2,1H3
• InChI Key: YGTQHXUGOWOAFR-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1CCCN(C1)C(=O)C2=C(C=C(C=C2)Cl)Cl

Description

Ethyl 1-(2,4-dichlorobenzoyl)-3-piperidinecarboxylate, also known as EDDP, is a synthetic compound that has gained significant attention in the field of scientific research due to its potential applications in pharmacology and toxicology. EDDP is a metabolite of methadone, a synthetic opioid that is commonly used for the treatment of opioid addiction. The synthesis method of EDDP involves the reaction of 2,4-dichlorobenzoyl chloride with piperidinecarboxylic acid followed by esterification with ethanol.

Mechanism of Action

The mechanism of action of Ethyl 1-(2,4-dichlorobenzoyl)-3-piperidinecarboxylate is not fully understood, but it is believed to act on the central nervous system by binding to opioid receptors. Ethyl 1-(2,4-dichlorobenzoyl)-3-piperidinecarboxylate has been shown to have a higher affinity for mu-opioid receptors than methadone, which may contribute to its analgesic properties.
Biochemical and Physiological Effects:
Ethyl 1-(2,4-dichlorobenzoyl)-3-piperidinecarboxylate has been shown to have analgesic properties in animal studies, and it has also been shown to have effects on the cardiovascular system. Ethyl 1-(2,4-dichlorobenzoyl)-3-piperidinecarboxylate has been shown to increase heart rate and blood pressure in animal studies, which may be related to its effects on the central nervous system.

Advantages and Limitations for Lab Experiments

One advantage of using Ethyl 1-(2,4-dichlorobenzoyl)-3-piperidinecarboxylate in lab experiments is that it is a stable compound that can be easily synthesized and purified. However, one limitation is that Ethyl 1-(2,4-dichlorobenzoyl)-3-piperidinecarboxylate is a metabolite of methadone, which may limit its use in certain experiments where methadone is also present.

Future Directions

Future research on Ethyl 1-(2,4-dichlorobenzoyl)-3-piperidinecarboxylate could focus on its potential applications in the development of new pain medications. Additionally, further research could be conducted to better understand the mechanism of action of Ethyl 1-(2,4-dichlorobenzoyl)-3-piperidinecarboxylate and its effects on the cardiovascular system. Finally, future research could explore the use of Ethyl 1-(2,4-dichlorobenzoyl)-3-piperidinecarboxylate as a biomarker for methadone use in clinical settings.

Synthesis Methods

The synthesis of Ethyl 1-(2,4-dichlorobenzoyl)-3-piperidinecarboxylate involves several steps, starting with the reaction of 2,4-dichlorobenzoyl chloride with piperidinecarboxylic acid to form 1-(2,4-dichlorobenzoyl)-3-piperidinecarboxylic acid. The resulting acid is then esterified with ethanol to form Ethyl 1-(2,4-dichlorobenzoyl)-3-piperidinecarboxylate. The purity of Ethyl 1-(2,4-dichlorobenzoyl)-3-piperidinecarboxylate can be improved through recrystallization and chromatography techniques.

Scientific Research Applications

Ethyl 1-(2,4-dichlorobenzoyl)-3-piperidinecarboxylate has been widely studied for its potential applications in pharmacology and toxicology. In pharmacology, Ethyl 1-(2,4-dichlorobenzoyl)-3-piperidinecarboxylate has been shown to have analgesic properties, which makes it a potential candidate for the development of new pain medications. In toxicology, Ethyl 1-(2,4-dichlorobenzoyl)-3-piperidinecarboxylate has been used as a biomarker for methadone use, as it is a major metabolite of methadone.